Cas no 80277-51-6 (3-chloro-4-fluorobenzoyl fluoride)

• Product Name: 3-chloro-4-fluorobenzoyl fluoride
• CAS No: 80277-51-6
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD01861136
• CID: 985357
• PubChem ID: 19850498
• Update Time: 2025-07-18

3-chloro-4-fluorobenzoyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluorobenzoyl fluoride
• 3-chloranyl-4-fluoranyl-benzoyl fluoride
• Benzoyl fluoride,3-chloro-4-fluoro
• PC4273
• 80277-51-6
• CYTIDINE5-DIPHOSPHOETHANOLAMINESODIUMSALT
• SCHEMBL9693915
• A839883
• DTXSID20600602
• Benzoyl fluoride, 3-chloro-4-fluoro-
• FT-0692110
• MFCD01861136
• 3-CHLORO-4-FLUOROBENZOYLFLUORIDE

• MDL： MFCD01861136
• Inchi： 1S/C7H3ClF2O/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3H
• InChI Key： DPTKNPFAROLZMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)F)=C1)F

Computed Properties

• Exact Mass: 175.98400
• Monoisotopic Mass: 175.9840487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.58880

3-chloro-4-fluorobenzoyl fluoride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-4-fluorobenzoyl fluoride

Comprehensive Overview of 3-Chloro-4-Fluorobenzoyl Fluoride (CAS No. 80277-51-6): Properties, Applications, and Industry Insights

3-Chloro-4-fluorobenzoyl fluoride (CAS No. 80277-51-6) is a specialized fluorinated aromatic compound widely recognized for its role in advanced chemical synthesis. This benzoyl fluoride derivative features a unique combination of chloro and fluoro substituents, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Its molecular formula, C₇H₃ClF₂O, and precise structural configuration contribute to its reactivity and versatility in organic transformations.

The growing demand for fluorinated building blocks in drug discovery has positioned 3-chloro-4-fluorobenzoyl fluoride as a compound of significant interest. Researchers frequently search for "synthesis methods for 80277-51-6" or "applications of chlorofluorobenzoyl fluorides," reflecting its relevance in modern chemistry. The compound's ability to participate in nucleophilic acyl substitution reactions makes it particularly useful for constructing complex molecules with enhanced bioavailability, a key focus in contemporary pharmaceutical development.

From a technical perspective, 3-chloro-4-fluorobenzoyl fluoride exhibits distinct physicochemical properties. Its melting point ranges between 45-50°C, while the boiling point typically exceeds 200°C under standard conditions. These characteristics, combined with its solubility profile in common organic solvents like dichloromethane and THF, make it practical for laboratory and industrial applications. Recent publications highlight its utility in synthesizing fluorinated liquid crystals for display technologies, addressing the electronics industry's need for improved performance materials.

Environmental and safety considerations for handling CAS 80277-51-6 follow standard protocols for reactive fluoroorganics. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during manipulation. The compound's stability under inert atmospheres and resistance to hydrolysis contribute to its shelf life, though storage below 25°C in amber glass is advised for long-term preservation.

Innovative applications continue to emerge for this halogenated benzoyl fluoride derivative. In material science, it serves as a precursor for high-performance polymers with enhanced thermal and chemical resistance. The agrochemical sector utilizes it in developing novel crop protection agents with improved environmental profiles. These diverse applications align with current sustainability trends, as fluorinated compounds often enable more efficient formulations with reduced environmental impact.

Analytical characterization of 3-chloro-4-fluorobenzoyl fluoride typically involves GC-MS, ¹⁹F NMR, and IR spectroscopy. The distinctive carbonyl fluoride moiety (C(=O)F) generates characteristic signals at ~1750 cm^-1 in IR spectra and δ ~160 ppm in ¹⁹F NMR, providing reliable quality control markers. These analytical features are frequently discussed in forums addressing "how to identify benzoyl fluorides" or "spectral data for 80277-51-6."

The global market for fluorinated intermediates like 3-chloro-4-fluorobenzoyl fluoride shows steady growth, driven by expanding pharmaceutical R&D and specialty materials demand. Regional production hubs in Europe and Asia continue to optimize synthesis routes, with recent patents focusing on catalytic fluorination methods that improve yield and reduce byproducts. This evolution responds to industry needs for greener synthetic methodologies.

Future research directions for CAS 80277-51-6 may explore its potential in energy storage materials or as a ligand precursor in transition metal catalysis. The compound's structural features offer intriguing possibilities for designing new fluorinated metal-organic frameworks (MOFs), a hot topic in materials chemistry. Such developments would further cement its position as a multifaceted building block in cutting-edge chemical innovation.